Cas no 67563-35-3 (Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-)

• Product Name: Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-
• CAS No: 67563-35-3
• MF: C₁₄H₉Cl₂NO
• MW: 278.133361577988
• CID: 394604
• PubChem ID: 28905393
• Update Time: 2025-04-19

Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-
• 5-chloro-2-[4-(chloromethyl)phenyl]-1,3-benzoxazole
• AKOS005062709
• SCHEMBL1736234
• DTXSID10651789
• 67563-35-3
• IKIDTDNHZPMSET-UHFFFAOYSA-N

• Inchi： 1S/C14H9Cl2NO/c15-8-9-1-3-10(4-2-9)14-17-12-7-11(16)5-6-13(12)18-14/h1-7H,8H2
• InChI Key： IKIDTDNHZPMSET-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC(CCl)=CC=1)O2

Computed Properties

• Exact Mass: 277.00627
• Monoisotopic Mass: 277.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03